Cas no 1804891-19-7 (2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide)

• Product Name: 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide
• CAS No: 1804891-19-7
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4962574
• Update Time: 2025-10-31

2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide

• Inchi： 1S/C9H5BrF6O/c10-3-4-1-7(17)6(9(14,15)16)2-5(4)8(11,12)13/h1-2,17H,3H2
• InChI Key： RGAYUWXIGFUHDU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Additional information on 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide

Introduction to 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide (CAS No. 1804891-19-7)

2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide (CAS No. 1804891-19-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of two trifluoromethyl groups and a hydroxyl group on the benzene ring, along with a bromomethyl substituent. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The trifluoromethyl groups in 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This characteristic is particularly useful in organic synthesis, where it can facilitate selective reactions and improve the stability of intermediates. The hydroxyl group, on the other hand, provides a site for further functionalization, enabling the introduction of additional substituents or the formation of more complex structures.

The bromomethyl substituent is a versatile leaving group that can be readily replaced by nucleophiles in substitution reactions. This property makes 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide an excellent starting material for the synthesis of a wide range of compounds, including those with potential therapeutic applications. For instance, recent studies have explored its use in the development of novel antiviral agents and anticancer drugs.

In the context of medicinal chemistry, 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide has shown promise as a lead compound for drug discovery. Research published in leading scientific journals has highlighted its ability to modulate specific biological pathways and interact with key cellular targets. For example, one study demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation. Another study reported that it can enhance the efficacy of existing drugs by improving their pharmacokinetic properties.

The synthetic accessibility of 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide is another factor contributing to its importance in chemical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step processes that include halogenation, substitution, and functional group manipulation. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness.

In addition to its role as a synthetic intermediate, 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide has also been investigated for its potential use in materials science. Its unique combination of functional groups makes it suitable for applications in polymer chemistry and surface modification. For instance, it can be used to create functionalized polymers with enhanced thermal stability or improved mechanical properties.

The environmental impact of compounds like 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of such compounds to ensure their safe application in various industries. Preliminary results suggest that while these compounds are generally stable under normal conditions, appropriate disposal methods should be employed to minimize any potential environmental risks.

In conclusion, 2,4-Bis(trifluoromethyl)-5-hydroxybenzyl bromide (CAS No. 1804891-19-7) is a multifaceted compound with significant potential in both chemical synthesis and medicinal applications. Its unique structural features make it a valuable tool for researchers and chemists working in diverse fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.